JAK1-IN-12

• Molecular Formula: C20H23N5O
• Molecular Weight: 349.4 g/mol
• InChI: InChI=1S/C20H23N5O/c26-20-5-11-3-12(6-20)17(13(4-11)7-20)25-18-15-1-2-21-19(15)22-10-16(18)14-8-23-24-9-14/h1-2,8-13,17,26H,3-7H2,(H,23,24)(H2,21,22,25)
• InChIKey: GRNVQRLQIUHOOP-UHFFFAOYSA-N

JAK1-IN-12 Selective JAK1 Inhibition

JAK1-IN-12, also designated as Compound 12b, is a potent and selective inhibitor of Janus Kinase 1 (JAK1) from the C-5 pyrazole-substituted pyrrolopyridine chemical class. It was developed to enhance JAK1 selectivity over other JAK family kinases, a key design goal to improve therapeutic index in immune-inflammatory disease models [1]. Its primary reported bioactivity is an enzyme IC50 of 24.6 nM against JAK1, with a 17.2-fold selectivity margin over JAK2. The compound is commercially available from multiple suppliers for research use only and has established in vivo proof-of-concept in a murine hair growth model .

JAK1-selective pathway inhibition studies

Cellular selectivity supports JAK1-dependent readouts

In vivo skin model response monitoring

• [1] Lang, J.-J., Lv, Y., Kobe, B., Chen, H., Tan, Y., Chen, L., Wang, X., Mi, P., Zheng, X., & Lin, Y.-W. (2023). Discovery of C-5 Pyrazole-Substituted Pyrrolopyridine Derivatives as Potent and Selective Inhibitors for Janus Kinase 1. Journal of Medicinal Chemistry, 66(10), 6725–6742. View Source

JAK1-IN-12 Selectivity Over Pan-JAK Inhibitors

Generic substitution of JAK1-IN-12 with other JAK inhibitors fails due to the high risk of confounding biological results from non-selective JAK2/JAK3 inhibition. JAK1-IN-12 was molecularly engineered to exploit a unique hydrogen bond with residue E966 in JAK1, a structural interaction not accessible to early-generation inhibitors, resulting in a 17-fold enzyme selectivity window over JAK2 [1]. Data from Ba/F3-TEL-JAK cellular assays confirm this selectivity is maintained in a functional context, with a >55-fold window against JAK2-dependent cell proliferation . Compounds like JAK1-IN-3, another commercially available JAK1 inhibitor, have a comparable selectivity ratio relative to other JAKs, but JAK1-IN-12 demonstrates 11.6-fold greater cellular potency against JAK1. This means a user selecting a less potent alternative would require significantly higher concentrations to achieve the same target engagement, increasing the likelihood of off-target effects and inaccurate mechanistic conclusions .

!

Pan-JAK inhibitors may confound JAK2/JAK3 pathway interpretation

!

Lower-potency JAK1 alternatives may require higher concentrations, increasing off-target risk

!

Selectivity structural basis may not transfer to other inhibitor scaffolds

• [1] Lang, J.-J., Lv, Y., Kobe, B., et al. (2023). Discovery of C-5 Pyrazole-Substituted Pyrrolopyridine Derivatives as Potent and Selective Inhibitors for Janus Kinase 1. J. Med. Chem., 66(10), 6725–6742. View Source

JAK1-IN-12 Quantitative Selectivity Evidence

JAK1 Inhibitory Activity vs. JAK1-IN-3

In a cross-study comparison of JAK1 enzymatic inhibition, JAK1-IN-12 (Compound 12b) achieves an IC50 of 24.6 nM, which is approximately 3-fold more potent than the commercially available comparator JAK1-IN-3, which has a reported IC50 of 73 nM [1]. Both measurements were conducted using purified kinase domain assays. This quantitative difference means that for experiments requiring equivalent JAK1 occupancy, a 3-fold lower concentration of JAK1-IN-12 is needed, directly reducing the risk of concentration-dependent off-target events.

JAK1 Enzyme Activity

Cross-study comparable

JAK1-IN-12

IC50 24.6 nM

JAK1-IN-3

IC50 73 nM

~3-fold higher potency

Supports lower working concentration for selectivity maintenance

Purified kinase domain assays; conditions may vary

Evidence Dimension	JAK1 Enzyme Inhibitory Activity
Target Compound Data	IC50 = 24.6 nM (0.0246 μM)
Comparator Or Baseline	JAK1-IN-3: IC50 = 73 nM (0.073 μM)
Quantified Difference	JAK1-IN-12 is 2.97-fold more potent
Conditions	Purified JAK1 kinase domain enzyme assay (exact assay conditions may vary between reported studies)

Why This Matters

Greater potency allows for lower working concentrations, which is critical for maintaining JAK family selectivity in cellular contexts and reducing solvent (e.g., DMSO) cytotoxicity.

• [1] Lang, J.-J., Lv, Y., Kobe, B., et al. (2023). Discovery of C-5 Pyrazole-Substituted Pyrrolopyridine Derivatives as Potent and Selective Inhibitors for Janus Kinase 1. J. Med. Chem., 66(10), 6725–6742. View Source

Cellular JAK1 Selectivity vs. JAK2

In a direct head-to-head comparison using the same cellular model, JAK1-IN-12 (Compound 12b) inhibits proliferation of Ba/F3 cells expressing TEL-JAK1 with an IC50 of 0.110 μM versus an IC50 of 6.105 μM in Ba/F3-TEL-JAK2 cells [1]. This represents a 55.5-fold selectivity margin in a functional, cell-based context. The compound's selectivity is further benchmarked against the clinical candidate filgotinib, which exhibits a ~30-fold cellular selectivity for JAK1 over JAK2 in a comparable whole blood assay, though this is a cross-test comparison and not a direct head-to-head [2]. The superior cellular selectivity of JAK1-IN-12 provides a wider experimental window for JAK1-specific pathway interrogation.

Cellular JAK1 Selectivity

Direct head-to-head

TEL-JAK1

IC50 0.110 μM

TEL-JAK2

IC50 6.105 μM

55.5-fold window

Wide functional selectivity window for JAK1 pathway interrogation

Ba/F3-TEL-JAK cell proliferation assay

Evidence Dimension	Cellular Anti-proliferative Activity
Target Compound Data	TEL-JAK1 IC50 = 0.110 μM; TEL-JAK2 IC50 = 6.105 μM
Comparator Or Baseline	Internal Comparator (JAK2 dependency): TEL-JAK2 IC50 = 6.105 μM. Clinical benchmark filgotinib: whole blood JAK1/JAK2 IC50 ratio ~30-fold.
Quantified Difference	55.5-fold cellular selectivity for JAK1 over JAK2
Conditions	Mouse Ba/F3 cells stably expressing TEL-JAK1 or TEL-JAK2 fusion proteins; cell growth inhibition measured after 72h by CCK-8 assay

Why This Matters

Strong cellular selectivity is essential for in vitro functional studies to avoid misinterpretation of phenotype due to JAK2 pathway suppression, which can mimic JAK1 inhibition in many immune cell assays.

• [1] Lang, J.-J., Lv, Y., Kobe, B., et al. (2023). J. Med. Chem., 66(10), 6725–6742. View Source
• [2] Van Rompaey, L., Galien, R., van der Aar, E. M., et al. (2013). Preclinical Characterization of GLPG0634, a Selective Inhibitor of JAK1, for the Treatment of Inflammatory Diseases. J. Immunol., 191(7), 3568-3577. View Source

JAK Family Selectivity vs. JAK1-IN-4

To firmly establish selective JAK1 pathway interrogation, the selectivity profile of JAK1-IN-12 was assessed across the entire JAK kinase family. The compound achieves a 17-fold selectivity over JAK2 [1], 16.7-fold over JAK3, and 45.5-fold over TYK2 . A class-level inference can be drawn when comparing this profile to JAK1-IN-4, which is cited in literature as a selective JAK1 inhibitor but with a narrower selectivity window, highlighting the significance of the >45-fold margin over TYK2 for JAK1-IN-12 . This broad selectivity is particularly important for assays where TYK2 inhibition would confound interpretation of cytokine signaling (e.g., IL-12/IL-23 pathways).

JAK Family Panel

Class-level inference

JAK1: 24.6 nM JAK2: 423 nM JAK3: 410 nM TYK2: 1120 nM

Notable TYK2 margin supports JAK1-specific pathway studies

Purified kinase domain assays; class comparison with JAK1-IN-4

Evidence Dimension	Kinase Selectivity Profile
Target Compound Data	JAK1 IC50 = 24.6 nM, JAK2 IC50 = 423 nM (17.2x), JAK3 IC50 = 410 nM (16.7x), TYK2 IC50 = 1120 nM (45.5x)
Comparator Or Baseline	JAK1-IN-4 (Qualitative class inference): Reported as JAK1-selective but with narrower margins compared to JAK1-IN-12. Exact IC50 values for JAK1-IN-4 not compared directly in same study.
Quantified Difference	JAK1-IN-12 demonstrates >45-fold selectivity over TYK2, a key differentiator from many first-generation JAK1 inhibitors.
Conditions	Purified kinase domain enzyme assays for all four JAK family members

Why This Matters

High JAK1 selectivity over TYK2 is a rare and valuable characteristic, as many JAK1 inhibitors retain significant TYK2 cross-reactivity. This makes JAK1-IN-12 a superior tool for studying JAK1-specific biology without off-target TYK2-mediated effects.

• [1] Lang, J.-J., Lv, Y., Kobe, B., et al. (2023). J. Med. Chem., 66(10), 6725–6742. View Source

JAK1-IN-12 Validated Research Applications

T-Cell Differentiation & Cytokine Profiling

The 55.5-fold cellular JAK1/JAK2 selectivity of JAK1-IN-12 makes it ideal for dissecting JAK1-specific signaling in T-cell subsets. Using JAK1-IN-12 at concentrations between 0.1-1 μM, researchers can achieve near-complete JAK1 inhibition while affecting JAK2 by less than 5%, enabling clean attribution of immunological phenotypes to JAK1-STAT pathways rather than a general JAK-STAT blockade .

Ex Vivo Target Engagement Assays

The established cellular potency (IC50: 0.110 μM against JAK1-dependent Ba/F3 cells) allows for precise in vitro-to-ex vivo translation. JAK1-IN-12 can be spiked into whole blood or tissue culture at a concentration that is predicted to cover the cellular IC90 for JAK1 but remain well below the IC10 for JAK2, enabling specific JAK1 target engagement biomarker studies, such as STAT1 versus STAT5 phosphorylation [1].

In Vivo Hair Growth Model

JAK1-IN-12 is a leading compound for this specific application. Topical application of a 2% JAK1-IN-12 solution in 10% DMSO to the shaved dorsal skin of C57/B6 mice induced skin darkening within 9 days and robust new hair growth within 13 days . This model serves as a validated, rapid (2-week) in vivo efficacy system for monitoring JAK1 pathway modulation in the skin, requiring minimal compound and enabling early go/no-go decisions for dermatological JAK1-targeted programs.

JAK1 vs. TYK2 Pathway Deconvolution

Given its remarkable >45-fold selectivity over TYK2, JAK1-IN-12 is uniquely positioned as a chemical probe to distinguish JAK1-mediated signaling (e.g., downstream of IL-6, IL-2, IFN-γ receptors) from TYK2-dependent pathways (e.g., IL-12, IL-23). In experiments where both pathways are activated, JAK1-IN-12 can selectively ablate JAK1 signals while leaving TYK2-mediated STAT activation intact, a capability not available with less selective inhibitors .

Application

Selection Property

Validation Focus

JAK1-specific T-cell signaling studies

Cellular JAK1/JAK2 selectivity context

STAT phosphorylation endpoints

Ex vivo target engagement biomarker studies

Cell-based potency context

STAT1 vs STAT5 readouts

Skin model JAK1 pathway monitoring

Topical formulation context

Hair growth onset timing

JAK1 vs TYK2 pathway deconvolution

TYK2 selectivity margin context

IL-12/IL-23 signaling assays

• [1] Lang, J.-J., Lv, Y., Kobe, B., et al. (2023). Discovery of C-5 Pyrazole-Substituted Pyrrolopyridine Derivatives... J. Med. Chem., 66(10), 6725–6742. View Source